Cas no 94271-03-1 (3-Methyl-N,N-diethylbenzamide)

• Product name: 3-Methyl-N,N-diethylbenzamide
• CAS No: 94271-03-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 61708
• PubChem ID: 60653227

3-Methyl-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N,N-diethylbenzamide
• 94271-03-1
• N,N-Bis(2-hydroxyethyl)-3-methylbenzamide
• AKOS008974453

• Inchi： InChI=1S/C12H17NO/c1-4-13(5-2)12(14)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3
• InChI Key： MMOXZBCLCQITDF-UHFFFAOYSA-N
• SMILES： CC1=CC=CC(C(N(CC)CC)=O)=C1

Computed Properties

• Exact Mass: 191.131
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: 无色至琥珀色液体
• Density: 0.9955
• Melting Point: -45
• Boiling Point: -49° F (pour point) (NTP, 1992)
• Flash Point: 311° F (NTP, 1992)
• Refractive Index: 1.52-1.524
• PSA: 20.31000
• LogP: 2.47700

3-Methyl-N,N-diethylbenzamide Security Information

• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.